Imidazoles

  • 4-(1H-Imidazol-1-yl)benzaldehyde
    • Cat. No.:
    • B157908
    • CAS No.:
    • 10040-98-9
    • Molecular Formula:
    • C10H8N2O
    • Molecular Weight:
    • 172.18 g/mol
    Description
    4-(1H-Imidazol-1-yl)benzaldehyde is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%. The exact mass of the compound 4-(1H-Imida...
  • Methyl 4-(1H-imidazol-1-yl)benzoate
    • Cat. No.:
    • B034349
    • CAS No.:
    • 101184-08-1
    • Molecular Formula:
    • C11H10N2O2
    • Molecular Weight:
    • 202.21 g/mol
    Description
    Methyl 4-(1H-imidazol-1-yl)benzoate is a imidazole derivative. It is a heterocyclic building block used in chemical synthesis.
  • 4-(1H-imidazol-2-yl)aniline dihydrochloride
    • Cat. No.:
    • B1391723
    • CAS No.:
    • 1235440-77-3
    • Molecular Formula:
    • C9H11Cl2N3
    • Molecular Weight:
    • 232.11 g/mol
    Description
    4-(1H-imidazol-2-yl)aniline dihydrochloride is a useful research compound. Its molecular formula is C9H11Cl2N3 and its molecular weight is 232.11 g/mol. The purity is usually 95%. BenchChem offers high-quality...
  • 3-(2-methyl-1H-imidazol-1-yl)piperidine
    • Cat. No.:
    • B1443031
    • CAS No.:
    • 1251106-93-0
    • Molecular Formula:
    • C9H15N3
    • Molecular Weight:
    • 165.24 g/mol
    Description
    3-(2-methyl-1H-imidazol-1-yl)piperidine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%. BenchChem offers high-quality 3-(2-m...
  • 1-(4-(1H-Imidazol-1-yl)phenyl)ethanone oxime
    • Cat. No.:
    • B2411885
    • CAS No.:
    • 146139-83-5
    • Molecular Formula:
    • C11H11N3O
    • Molecular Weight:
    • 201.229
    Description
    1-(4-(1H-Imidazol-1-yl)phenyl)ethanone oxime is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.229. The purity is usually 95%. BenchChem offers high-quality 1-(4...
  • 1-[2-(1H-imidazol-1-yl)phenyl]ethanone
    • Cat. No.:
    • B1301323
    • CAS No.:
    • 20513-61-5
    • Molecular Formula:
    • C11H10N2O
    • Molecular Weight:
    • 186.21 g/mol
    Description
    1-[2-(1H-imidazol-1-yl)phenyl]ethanone is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%. BenchChem offers high-quality 1-[2-...
  • 4-(1H-imidazol-1-yl)benzonitrile
    • Cat. No.:
    • B1295184
    • CAS No.:
    • 25372-03-6
    • Molecular Formula:
    • C10H7N3
    • Molecular Weight:
    • 169.18 g/mol
    Description
    4-(1H-imidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%. The exact mass of the compound 4-(1H-imidaz...
  • 2-(1H-imidazol-1-yl)benzonitrile
    • Cat. No.:
    • B1295606
    • CAS No.:
    • 25373-49-3
    • Molecular Formula:
    • C10H7N3
    • Molecular Weight:
    • 169.18 g/mol
    Description
    2-(1H-imidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%. BenchChem offers high-quality 2-(1H-imidazo...
  • 2-(1H-imidazol-2-yl)propan-2-ol
    • Cat. No.:
    • B2405718
    • CAS No.:
    • 36365-23-8
    • Molecular Formula:
    • C6H10N2O
    • Molecular Weight:
    • 126.159
    Description
    2-(1H-imidazol-2-yl)propan-2-ol is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.159. The purity is usually 95%. BenchChem offers high-quality 2-(1H-imidazol-2-y...
  • Ethyl 5-bromo-1-methyl-1H-imidazole-2-carboxylate
    • Cat. No.:
    • B1397214
    • CAS No.:
    • 865798-15-8
    • Molecular Formula:
    • C7H9BrN2O2
    • Molecular Weight:
    • 233.06 g/mol
    Description
    Ethyl 5-bromo-1-methyl-1H-imidazole-2-carboxylate is a useful research compound. Its molecular formula is C7H9BrN2O2 and its molecular weight is 233.06 g/mol. The purity is usually 95%. BenchChem offers high-q...